[4-(Hydroxymethyl)pyridin-3-yl]methanol hydrochloride

Specification

• CAS No.: 53654-42-5
• Molecular Formula: C7H10ClNO2
• Molecular Weight: 175.61 g/mol
• IUPAC Name: [3-(hydroxymethyl)pyridin-4-yl]methanol;hydrochloride
• Standard InChI: InChI=1S/C7H9NO2.ClH/c9-4-6-1-2-8-3-7(6)5-10;/h1-3,9-10H,4-5H2;1H
• Standard InChI Key: KRZRQRQGRZBMDP-UHFFFAOYSA-N
• SMILES: C1=CN=CC(=C1CO)CO.Cl
• Canonical SMILES: C1=CN=CC(=C1CO)CO.Cl

Introduction

Chemical Identity and Structure

[4-(Hydroxymethyl)pyridin-3-yl]methanol hydrochloride is a crystalline compound containing a pyridine ring substituted with two hydroxymethyl groups at positions 3 and 4. The addition of hydrochloride creates a salt form of the molecule, which typically enhances water solubility and stability compared to the free base.

Basic Identification Parameters

The compound is identified through several standard chemical identifiers, which are essential for proper cataloging and referencing in chemical databases and research publications.

Parameter	Value
Common Name	[4-(hydroxymethyl)pyridin-3-yl]methanol hydrochloride
Synonyms	Pyridine-3,4-diyldimethanol Hydrochloride
CAS Registry Number	53654-42-5
Molecular Formula	C7H10ClNO2
Molecular Weight	175.61 g/mol

Structural Characteristics

The core structure consists of a pyridine ring with two hydroxymethyl groups positioned at the 3 and 4 positions. The nitrogen atom in the pyridine ring can accept a proton from hydrochloric acid to form the hydrochloride salt. This salt formation significantly affects the compound's physical properties, particularly its solubility profile in different solvents.

Physical and Chemical Properties

The physical and chemical properties of [4-(hydroxymethyl)pyridin-3-yl]methanol hydrochloride determine its behavior in various environments and applications. Understanding these properties is crucial for researchers and manufacturers working with this compound.

Physical State and Appearance

Based on commercial supplier information, [4-(hydroxymethyl)pyridin-3-yl]methanol hydrochloride typically appears as a white solid at room temperature and standard pressure. The crystalline nature of this salt form contributes to its stability during storage and handling.

Solubility and Stability

As a hydrochloride salt of a diol compound, it is expected to exhibit good water solubility compared to its free base form. This increased solubility makes it potentially more useful in aqueous reactions and biological systems. The compound should be stored in sealed, air-resistant containers to maintain its stability and prevent moisture absorption, which is common with hygroscopic hydrochloride salts.

Supplier Type	Minimum Order Quantity	Packaging Options
Manufacturers	Varies (up to 10 Metric Ton)	Foil bags, drums, plastic bottles
Trading Companies	1 Kilogram to 4 Kilograms	Standard laboratory packaging
Research Suppliers	1 Milligram to 100 Grams	Sealed vials

Several manufacturers claim to have professional synthesis laboratories and production facilities dedicated to producing high-purity versions of this compound. Many suppliers offer certificates of analysis and spectroscopic data (HNMR, CNMR, FNMR, HPLC/GC) to verify compound identity and purity.

Quality Control and Standards

Pharmaceutical grade [4-(hydroxymethyl)pyridin-3-yl]methanol hydrochloride is subject to stringent quality control measures. Suppliers often provide analytical data including purity assessments, which typically exceed 99% for high-grade research materials. Some suppliers mention adherence to ISO standards and GMP (Good Manufacturing Practice) guidelines, indicating potential pharmaceutical applications.

Research Gaps and Future Directions

The limited information available on [4-(hydroxymethyl)pyridin-3-yl]methanol hydrochloride indicates several research gaps that could be addressed in future studies.

Identified Knowledge Gaps

Based on the available search results, several important aspects of this compound remain underdocumented:

• Comprehensive physicochemical characterization

• Detailed spectroscopic data analysis

• Stability studies under various conditions

• Biological activity screening

• Synthetic methodologies using this compound as a building block